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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tellurium-132 (¹³²Te)

as a radiotracer in environmental studies. While ¹³²Te is more commonly monitored as a fission

product from nuclear incidents, its properties make it a potential tracer for short-term

environmental process studies. This document outlines its characteristics, applications, and

detailed protocols for its use and detection.

Introduction to Tellurium-132
Tellurium-132 is a radioactive isotope of tellurium with a half-life of approximately 3.2 days.[1]

[2] It is a significant fission product in nuclear reactors and is released into the environment

during nuclear accidents.[3] Its relatively short half-life makes it suitable for tracing

environmental processes over a period of days to weeks. ¹³²Te decays via beta emission to

Iodine-132 (¹³²I), which has a very short half-life of about 2.3 hours and is also radioactive.[1][2]

This decay product can also be monitored, providing a secondary signal for tracing studies.

Key Properties of Tellurium-132:
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Property Value Reference

Half-life ~3.204 days [1][2]

Decay Mode Beta (β⁻) [1][2]

Primary Decay Product Iodine-132 (¹³²I) [1][2]

¹³²I Half-life ~2.295 hours

Primary Gamma Ray Energies

for Detection

228.3 keV (from ¹³²Te decay

chain)
[4][5][6]

Applications in Environmental Studies
Due to its limited availability as a standalone tracer and its association with nuclear fallout, the

intentional use of ¹³²Te in environmental studies is not widespread. However, its presence

following nuclear incidents has provided valuable data for understanding environmental

transport phenomena. The principles of its detection and behavior can be adapted for

controlled tracer experiments in applications such as:

Short-term Sediment Transport: Tracing the movement of sediments in rivers, estuaries, and

coastal areas over short time scales.

Soil Erosion Studies: Quantifying soil loss from agricultural fields or other landscapes,

particularly after rainfall events.

Water Mass Movement: Tracking the dispersal of water in surface water bodies.

Environmental Contamination Pathway Analysis: In the context of a nuclear release, studying

the pathways and deposition patterns of radionuclides.

Experimental Protocols
The following protocols are generalized for the use of a radiotracer like ¹³²Te in environmental

studies. Specific experimental conditions will need to be optimized based on the research

objectives, environmental matrix, and available equipment.

This protocol outlines the steps for using ¹³²Te to quantify soil erosion on a small plot.
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3.1.1. Materials and Equipment:

¹³²Te tracer in a suitable chemical form (e.g., potassium tellurite solution).

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.

Soil sampling equipment: core samplers, augers, spatulas.

Gamma-ray spectrometer with a High-Purity Germanium (HPGe) detector.

Marinelli beakers or other suitable counting containers.

GPS for marking sampling locations.

3.1.2. Experimental Procedure:

Site Selection and Characterization:

Select a reference site with minimal erosion to determine the background radiation levels.

Define the experimental plot where the tracer will be applied.

Collect initial soil samples from both the reference and experimental plots to establish

baseline radioactivity.

Tracer Application:

Prepare a solution of ¹³²Te with a known activity concentration. The amount of tracer will

depend on the plot size, expected erosion rates, and the detection limit of the gamma

spectrometer.

Evenly apply the tracer solution to the surface of the experimental plot. A spray applicator

can be used for uniform distribution.

Record the exact time and total activity of the applied tracer.

Post-Application Monitoring and Sampling:
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After a significant rainfall event or a predetermined time interval, collect soil samples from

within and downslope of the experimental plot.

Collect samples from depositional areas where eroded soil is likely to accumulate.

At the reference site, collect control samples.

Sample Preparation for Analysis:

Air-dry the soil samples and sieve them to remove large debris.

Homogenize each sample.

Accurately weigh a known amount of each sample and place it into a calibrated Marinelli

beaker or other counting container.

Gamma Spectrometry Analysis:

Measure the gamma-ray spectrum of each sample using an HPGe detector.

Identify and quantify the activity of ¹³²Te by its characteristic gamma-ray peak at 228.3 keV.

The counting time should be sufficient to achieve the desired statistical accuracy,

considering the low activity levels.[7]

Data Analysis and Interpretation:

Calculate the ¹³²Te activity per unit mass of soil (Bq/kg).

Compare the ¹³²Te concentrations in the eroded sediments with the initial concentration on

the experimental plot to estimate the amount of soil loss.

Use the spatial distribution of ¹³²Te in the surrounding area to map erosion and deposition

patterns.

This protocol describes the methodology for tracing the dispersion of a contaminant in a small

water body using ¹³²Te.

3.2.1. Materials and Equipment:
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¹³²Te tracer in a soluble form.

Water sampling bottles.

Gamma-ray spectrometer with an HPGe detector.

Marinelli beakers.

GPS for recording sampling locations.

Boat or other means to access different points in the water body.

3.2.2. Experimental Procedure:

Pre-injection Sampling:

Collect water samples from various locations within the study area to determine

background radioactivity.

Tracer Injection:

Introduce a known quantity of the ¹³²Te tracer at a specific point in the water body (the

"injection point").

Record the time and total activity of the injection.

Time-series Sampling:

At predetermined time intervals after injection, collect water samples from a grid of

locations downstream or radiating from the injection point.

Record the precise time and location of each sample collection.

Sample Preparation:

For direct gamma spectrometry, transfer a known volume of each unfiltered water sample

into a Marinelli beaker.[8]
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To increase sensitivity, a pre-concentration step may be necessary. This can involve co-

precipitation of tellurium with a carrier.[8]

Gamma Spectrometry Analysis:

Measure the ¹³²Te activity in each water sample using a gamma spectrometer, focusing on

the 228.3 keV peak.

Ensure the counting geometry is consistent for all samples.

Data Analysis and Interpretation:

Calculate the ¹³²Te concentration in each sample (Bq/L).

Create maps of ¹³²Te concentration at different time points to visualize the plume

dispersion.

Use the data to calculate dispersion coefficients and model the transport of contaminants

in the water body.

Data Presentation
The following table summarizes data related to ¹³²Te and other radionuclides in soil samples

collected after the Fukushima Daiichi Nuclear Power Plant accident. This data is indicative of

the levels of these isotopes found in a contaminated environment and can inform the design of

intentional tracer studies.

Isotope Ratio Location Context Value Reference

¹³²Te / ¹²⁹ᵐTe Well Correlated in Soil
14.5 (concentration

conversion factor)
[9]

¹³²Te / ¹³⁷Cs
Near FDNPP site (~5

km radius)
~12 - 25

¹³²Te / ¹³⁷Cs South of FDNPP High variability (~160)

¹³²Te / ¹³⁷Cs
West and North of

FDNPP
~20 ± 3
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The minimum detectable activity (MDA) for ¹³²Te is dependent on several factors, including the

detector efficiency, background radiation, counting time, and sample matrix.

Analytical Method Matrix
Typical Detection
Limit

Reference

Gamma Spectrometry

(HPGe)
Water (1L Marinelli)

~1 Bq/m³ (with pre-

concentration)
[8]

Gamma Spectrometry

(HPGe)
Soil

Dependent on sample

size and counting time
[10]

ICP-MS (for total Te) Water
0.02 - 0.05 ng/mL (for

Te(VI) and Te(IV))

Visualizations
Tellurium-132 (¹³²Te)
 Half-life: ~3.2 days

Iodine-132 (¹³²I)
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β⁻ decay Xenon-132 (¹³²Xe)
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Caption: Decay chain of Tellurium-132 to stable Xenon-132.
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Caption: Workflow for a soil erosion study using ¹³²Te tracer.
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Caption: Decision logic for selecting ¹³²Te as an environmental tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isotope data for tellurium-132 in the Periodic Table [periodictable.com]

2. Tellurium-132 - isotopic data and properties [chemlin.org]

3. benchchem.com [benchchem.com]

4. lnhb.fr [lnhb.fr]

5. lnhb.fr [lnhb.fr]

6. Decay information [atom.kaeri.re.kr]

7. inac2021.aben.com.br [inac2021.aben.com.br]

8. bundesumweltministerium.de [bundesumweltministerium.de]

9. A novel tracer technique for the assessment of fine sediment dynamics in urban water
management systems - PubMed [pubmed.ncbi.nlm.nih.gov]

10. Calculation of the detection limits for radionuclides identified in gamma-ray spectra
based on post-processing peak analysis results - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Tellurium-132 as a
Tracer in Environmental Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-as-a-tracer-in-environmental-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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